5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one

• IUPAC Name: 5-(1,1,2,2,2-pentafluoroethyl)piperidin-2-one
• InChI: InChI=1S/C7H8F5NO/c8-6(9,7(10,11)12)4-1-2-5(14)13-3-4/h4H,1-3H2,(H,13,14)
• InChI Key: VXSZJVWBUKZYDH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1C(C(F)(F)F)(F)F
• Molecular Formula: C7H8F5NO
• Molecular Weight: 217.14 g/mol
• CAS No.: 2361634-97-9

Description

5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one is a useful research compound. Its molecular formula is C7H8F5NO and its molecular weight is 217.139. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Piperidine derivatives have been investigated for their potential as green corrosion inhibitors on iron surfaces. Studies using Density Functional Theory (DFT) and Monte Carlo dynamics suggest that certain piperidine compounds, including derivatives similar to 5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one, show promise as corrosion inhibitors due to their interaction with iron surfaces. These studies have highlighted the relevance of quantum chemical properties in determining the effectiveness of these compounds as inhibitors (Belghiti et al., 2018).

Synthesis of Piperidine Bases

Research on the intramolecular cyclization of amino alcohols to piperidine bases has shown that compounds like this compound can be synthesized using zeolite catalysts. This process involves the conversion of 5-amino-1-pentanol to piperidine and its derivatives, highlighting a key synthetic pathway for the production of piperidine-based compounds (Reddy et al., 1994).

Vapor-Phase Synthesis

The vapor-phase dehydration of 5-amino-1-pentanol over various oxide catalysts, including SiO2, has been studied for the production of piperidine. This research provides insights into efficient methods for synthesizing piperidine compounds, potentially applicable to this compound (Tsuchiya et al., 2018).

Piperidine Derivatives as Agonists

Research on piperidine derivatives, focusing on their role as selective agonists at certain receptors, has been conducted. These studies reveal the potential biomedical applications of these compounds, although they are not directly related to this compound (Vacher et al., 1999).

Conformational Studies

Piperidine derivatives have been a subject of research in terms of their conformational behavior and potential in medicinal chemistry. This includes studies on the geometry and conformation of these molecules, which could be relevant to understanding the structural behavior of this compound (Ezawa et al., 2020).

Mechanism of Action

The mechanism of action for this compound is not specified in the retrieved data. Piperidine derivatives are present in more than twenty classes of pharmaceuticals and their mechanisms of action can vary widely depending on the specific derivative and its biological target.

Future Directions

Piperidine derivatives, such as 5-(1,1,2,2,2-Pentafluoroethyl)piperidin-2-one, play a significant role in the pharmaceutical industry. Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines. Additionally, the discovery and biological evaluation of potential drugs containing the piperidine moiety is a promising area of study.